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Compound of Interest

Compound Name: 5-Bromo-2-fluoroaniline

Cat. No.: B1303259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-fluoroaniline (CAS number
2924-09-6), a key chemical intermediate in the pharmaceutical industry. This document
consolidates essential information on its chemical and physical properties, safety and handling,
spectroscopic data, and a detailed experimental protocol for its synthesis, presented for easy
access and application in research and development.

Core Chemical Information

5-Bromo-2-fluoroaniline is an aromatic amine containing both bromine and fluorine
substituents on the benzene ring.[1] Its unique structure makes it a versatile building block in
the synthesis of complex organic molecules, particularly in the development of novel
pharmaceutical and agrochemical agents.[1][2]

Structure:
Chemical Structure of 5-Bromo-2-fluoroaniline.

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-fluoroaniline is
presented in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1303259?utm_src=pdf-interest
https://www.benchchem.com/product/b1303259?utm_src=pdf-body
https://www.benchchem.com/product/b1303259?utm_src=pdf-body
https://cymitquimica.com/cas/2924-09-6/
https://cymitquimica.com/cas/2924-09-6/
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1303259?utm_src=pdf-body
https://www.benchchem.com/product/b1303259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CeHsBrFN [2][3]
Molecular Weight 190.01 g/mol [2][3]
White or Colorless to Yellow to
Appearance Orange [2]
solid/powder/lump/liquid
Melting Point 27 °C [21[41[5]
Boiling Point 105 °C at 12 mmHg [2][4]1[5]
Density 1.694 g/cm3 (Predicted) [2][4]
Flash Point 27 °C [2][5]

Water Solubility

Slightly soluble

[2]14](5][6]

pKa

2.13 £ 0.10 (Predicted)

[2][5]

Refractive Index

1.596

[2]

Vapor Pressure

0.0843 mmHg at 25°C

[2]14]

Safety and Handling

5-Bromo-2-fluoroaniline is classified as a hazardous substance and requires careful handling

in a laboratory or industrial setting. The GHS classification indicates that it is harmful if

swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye

irritation.[7]

GHS Hazard Information:
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Hazard Class Category Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral 4 Warning
swallowed
. ) H312: Harmful in
Acute Toxicity, Dermal 4 Warning ] )
contact with skin
Acute Toxicity, ] H332: Harmful if
] 4 Warning )
Inhalation inhaled
Skin ] H315: Causes skin
] o 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
2A Warning

Damage/Irritation

eye irritation

Precautionary Measures:

e Engineering Controls: Use only outdoors or in a well-ventilated area.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.

o Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly

after handling.

o Storage: Keep in a dark place under an inert atmosphere at room temperature.[2][8] The

compound is noted to be air-sensitive.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 5-Bromo-2-

fluoroaniline. While a comprehensive dataset is best obtained from the specific batch in use,

general information is available.
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Spectroscopic Technique Data Availability

Spectra available from sources such as

1H NMR

PubChem.[3]

Data available from suppliers like
13C NMR N

Pharmaffiliates.[9]

Data available from suppliers like
FTIR

Pharmaffiliates.[9]

Data available from suppliers like BLD Pharm.

[8]

Mass Spectrometry

Experimental Protocol: Synthesis of 5-Bromo-2-
fluoroaniline

The following is a detailed methodology for the synthesis of 5-Bromo-2-fluoroaniline from 4-
bromo-1-fluoro-2-nitrobenzene, a common laboratory-scale preparation.[6]

Reaction Scheme:

Ethanol (95%)
. 70°C, 24h Iron powder (Fe) "
G—Bromo—1—f|u0ro—2—n|trobenzen9—> Saturated Ammonium Chioride (ag) 5-Bromo-2-fluoroaniline

Click to download full resolution via product page

Synthesis of 5-Bromo-2-fluoroaniline.

Materials:

e 4-Bromo-1-fluoro-2-nitrobenzene (starting material)

e Iron powder

o Saturated agueous ammonium chloride solution
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95% Ethanol

Ethyl acetate

Water

Anhydrous magnesium sulfate

Diatomaceous earth

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 4-bromo-1-fluoro-2-nitrobenzene
(e.g., 698 g) in 95% ethanol (e.g., 0.90 L).[6]

Addition of Reagents: Add the ethanolic solution to a mixture of powdered iron (e.g., 711 g)
and saturated aqueous ammonium chloride (e.g., 2.0 L).[6]

Reaction Conditions: Stir the reaction mixture continuously at 70°C for 24 hours. Monitor the
reaction progress by HPLC until the starting material is completely consumed.[6]

Work-up:

o Cool the reaction mixture to room temperature.[6]

o Filter the mixture through diatomaceous earth to remove solid residues.[6]
o Concentrate the filtrate under reduced pressure to remove the ethanol.[6]
Extraction:

o Perform a liquid-liquid extraction on the residue with ethyl acetate (e.g., 2 L) and water
(e.g., 2 L).[6]

o Separate the organic and aqueous phases.[6]
o Extract the agueous phase again with ethyl acetate (e.g., 1 L).[6]

Purification:
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o Combine all organic phases and wash with water (e.g., 1 L).[6]
o Dry the organic phase with anhydrous magnesium sulfate and filter.[6]

o Concentrate the organic phase under reduced pressure.[6]

o Final Product: Subject the concentrated product to high vacuum for 5 hours to completely
remove any residual ethyl acetate, yielding 5-bromo-2-fluoroaniline. A yield of
approximately 91% can be expected.[6]

Applications in Drug Development

5-Bromo-2-fluoroaniline serves as a crucial intermediate in the synthesis of a variety of
pharmaceutical compounds.[2][6] Its chemical properties and reactive sites allow for its
incorporation into larger, more complex molecules, making it a valuable component in the
discovery and development of new medications.[2] The presence of both a bromine and a
fluorine atom provides unique electronic properties and potential metabolic stability to the final
drug candidates. It is used in the synthesis of compounds aimed at treating various diseases
and managing symptoms.[2]

Logical Workflow for Quality Control

A typical workflow for ensuring the quality and identity of 5-Bromo-2-fluoroaniline in a
research or manufacturing setting is outlined below.
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Incoming Material
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Quality Control Workflow for 5-Bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1303259?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/2924-09-6/
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluoroaniline
https://www.chembk.com/en/chem/5-Bromo-2-fluoroaniline
https://m.chemicalbook.com/ProductChemicalPropertiesCB0417457_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0417457.htm
https://labchem-wako.fujifilm.com/sds/W01W0235-3594JGHEEN.pdf
https://www.bldpharm.com/products/2924-09-6.html
https://www.pharmaffiliates.com/en/2924-09-6-5-bromo-2-fluoroaniline-pa270026062.html
https://www.benchchem.com/product/b1303259#5-bromo-2-fluoroaniline-cas-number-2924-09-6-information
https://www.benchchem.com/product/b1303259#5-bromo-2-fluoroaniline-cas-number-2924-09-6-information
https://www.benchchem.com/product/b1303259#5-bromo-2-fluoroaniline-cas-number-2924-09-6-information
https://www.benchchem.com/product/b1303259#5-bromo-2-fluoroaniline-cas-number-2924-09-6-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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